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Compound of Interest

Compound Name: Methyl adipoyl chloride

Cat. No.: B057644 Get Quote

Comprehensive Safety and Handling Guide:
Methyl Adipoyl Chloride
This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Methyl Adipoyl Chloride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant laboratory

practices.

Hazard Summary
Methyl adipoyl chloride is a corrosive substance that poses significant health risks upon

exposure. It is classified as a substance that causes severe skin burns and eye damage.[1]

The material is also harmful if swallowed, inhaled, or comes into contact with the skin.[2] It

reacts violently with water and moisture, releasing toxic and corrosive fumes of hydrogen

chloride.[3][4] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Methyl
adipoyl chloride to prevent personal exposure.[5] The following table summarizes the required

PPE.
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Protection Type
Required
Equipment

Standards/Specific
ations

Citation

Eye/Face

Tightly fitting safety

goggles or a full-face

shield.

Conforming to EN 166

(EU) or NIOSH (US).
[3][6]

Skin

Chemical-resistant

gloves (e.g., elbow-

length PVC),

fire/flame resistant

and impervious

clothing, lab coat, and

overalls. Trousers

should be worn

outside of boots.

Gloves must satisfy

EU Directive

89/686/EEC and the

EN 374 standard.

[5][6]

Respiratory

A NIOSH/MSHA

approved respirator is

required if exposure

limits are exceeded or

if vapors/aerosols are

generated. For

firefighting, a self-

contained breathing

apparatus is

necessary.

Use a respirator with a

suitable filter type

(e.g., N95 dust mask,

Filter type ABEK).

[3]

General

An eyewash station

and a safety shower

must be readily

accessible.

N/A [4][5]

Operational Plan: Handling Procedures
Safe handling of Methyl adipoyl chloride requires a controlled environment and strict

adherence to the following procedural steps.

1. Preparation and Pre-Handling Checks:
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Ensure all necessary PPE is available and in good condition.[7]

Verify that a chemical fume hood is operational and being used.[6][7]

Locate the nearest eyewash station and safety shower before beginning work.[5]

Keep the container tightly closed until ready for use.[1]

Avoid contact with incompatible materials, especially water and moist air.[4][5]

2. Step-by-Step Handling Protocol:

Step 1: Conduct all operations within a certified chemical fume hood to ensure adequate

ventilation.[1][6]

Step 2: Carefully open the container, as the contents may be under pressure.[1]

Step 3: When transferring the chemical, avoid creating mists or vapors.[1]

Step 4: Do not eat, drink, or smoke in the handling area.[3][5]

Step 5: Keep containers securely sealed when not in use.[5]

Step 6: After handling, wash hands and face thoroughly.[1] Immediately change any

contaminated clothing.

3. Storage:

Store the chemical in its original, tightly closed container in a cool, dry, and well-ventilated

area.[4][6]

A refrigerator is a suitable storage condition.[1][6]

Store locked up and away from incompatible substances.[1]

Protect from moisture by storing under an inert gas.[1][8]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Safe_Disposal_of_Adipoyl_d8_Chloride_A_Guide_for_Laboratory_Professionals.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.benchchem.com/pdf/Safe_Disposal_of_Adipoyl_d8_Chloride_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-357284.pdf
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/97399.pdf
https://datasheets.scbt.com/sc-357284.pdf
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC173181000&countryCode=US&language=en
https://datasheets.scbt.com/sc-357284.pdf
https://datasheets.scbt.com/sc-357284.pdf
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/97399.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://dept.harpercollege.edu/chemistry/sds/Adipoyl%20Chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containing Methyl adipoyl chloride must be treated as hazardous waste and

disposed of according to institutional and governmental regulations.

1. Waste Collection:

Collect all waste, including contaminated absorbent materials and empty containers, in a

designated and properly labeled hazardous waste container.[7]

Empty containers may retain product residue and should be handled as hazardous.[4]

2. Neutralization (for small quantities):

Work within a chemical fume hood.[7]

Slowly add the Methyl adipoyl chloride to a stirred, cold solution of a weak base, such as

sodium bicarbonate.

Monitor the reaction for gas evolution and control the addition rate to prevent splashing.[7]

After the reaction subsides, verify the pH of the solution is between 6 and 8.[7]

3. Final Disposal:

The neutralized solution or un-neutralized waste must be collected by a licensed

professional waste disposal service.[7][8]

Do not pour the chemical down the drain or dispose of it with general laboratory waste.[6][7]

Hand over sealed and labeled waste containers to your institution's environmental health and

safety (EHS) office for final disposal.[7]

Emergency Procedures
Immediate action is critical in the event of an emergency.
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Emergency Situation Procedural Steps Citation

Spill

1. Evacuate non-essential

personnel from the area.[6][8]

2. Wear full PPE, including

respiratory protection.[5] 3.

Increase ventilation.[5] 4.

Cover the spill with an inert,

non-combustible absorbent

material like sand or

vermiculite.[7] 5. Collect the

absorbed material into a

labeled hazardous waste

container.[6][8] 6. Clean the

spill area thoroughly.[6][7] 7.

Do not use water on the spill.

[5]

Inhalation

1. Move the affected person to

fresh air immediately.[1][6] 2. If

breathing is difficult, provide

artificial respiration.[4] 3. Keep

the person warm and at rest.

[5] 4. Seek immediate medical

attention.[1][6]

Skin Contact

1. Immediately remove all

contaminated clothing.[1][6] 2.

Flush the affected skin with

large amounts of water for at

least 15 minutes.[4][6] 3. Use a

safety shower if available.[5] 4.

Seek immediate medical

attention.[4][6]

Eye Contact 1. Immediately flush the eyes

with plenty of water for at least

15 minutes, holding the eyelids

open.[3][4][6] 2. Remove
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contact lenses if present and

easy to do so.[1] 3. Seek

immediate medical attention.

[1][6]

Ingestion

1. Rinse the mouth with water.

[1][6] 2. Do NOT induce

vomiting.[1][6] 3. If the person

is conscious, give them a

couple of glasses of water to

drink.[4] 4. Never give anything

by mouth to an unconscious

person.[4][6] 5. Seek

immediate medical attention.

[1][6]

Workflow for Safe Handling of Methyl Adipoyl
Chloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://pim-resources.coleparmer.com/sds/97399.pdf
https://pim-resources.coleparmer.com/sds/97399.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.tcichemicals.com/BE/en/sds/A0169_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.benchchem.com/product/b057644?utm_src=pdf-body
https://www.benchchem.com/product/b057644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood
Operation

Locate Safety Shower
& Eyewash

2. Handling

Work Inside
Fume Hood Emergency

Transfer Chemical
Carefully

Keep Container
Sealed

3. Post-Handling

Wash Hands
Thoroughly

Store Properly
(Cool, Dry, Inert Gas)

4. Disposal

Collect in Labeled
Hazardous Waste Container

Transfer to EHS
for Disposal

Spill Personal Exposure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Methyl adipoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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